Cas no 1267624-16-7 (6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one)

• Product Name: 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one
• CAS No: 1267624-16-7
• MF: C₁₀H₁₃NO₂
• MW: 179.22
• CID: 5470196
• PubChem ID: 58165399
• Update Time: 2025-10-30

6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one
• 6-methacryloyl-6-azabicyclo[3.2.0]heptan-7-ketone
• 6-Azabicyclo[3.2.0]heptan-7-one, 6-(2-methyl-1-oxo-2-propen-1-yl)-
• 6-methacryloyl-6-azabicyclo[3.2.0]heptan-7-one
• 6-(2-methylprop-2-enoyl)-6-azabicyclo[3.2.0]heptan-7-one
• SCHEMBL9893204
• 1267624-16-7
• G64995
• DB-155694

• Inchi： 1S/C10H13NO2/c1-6(2)9(12)11-8-5-3-4-7(8)10(11)13/h7-8H,1,3-5H2,2H3
• InChI Key： LTOHYCJMUWCZBU-UHFFFAOYSA-N
• SMILES： C12C(N(C(=O)C(C)=C)C1=O)CCC2

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 276.0±23.0 °C(Predicted)
• pka: -1.94±0.20(Predicted)

Additional information on 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one

Research Brief on 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one (CAS: 1267624-16-7)

6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one (CAS: 1267624-16-7) is a structurally unique bicyclic lactam derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits a fused bicyclic scaffold, which is of particular interest due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The synthesis of 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one involves a multi-step process, including the formation of the bicyclic core and subsequent functionalization. A 2023 study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route that improves yield and scalability, making it more accessible for industrial applications. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of novel antibiotics. Additionally, molecular docking studies have revealed that the compound interacts with key residues in bacterial enzymes, providing insights into its mechanism of action.

Beyond its antimicrobial properties, recent research has explored the compound's utility in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported that derivatives of 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one can be conjugated with nanoparticles to enhance their bioavailability and tissue specificity. This approach holds promise for improving the efficacy of chemotherapeutic agents while minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, necessitating further structural modifications to improve its half-life. Moreover, comprehensive toxicity assessments are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 6-(2-Methyl-1-oxo-2-propen-1-yl)-6-azabicyclo[3.2.0]heptan-7-one represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research aims to address its limitations and unlock its full potential in drug development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, particularly in infectious diseases and oncology.